Ethyl 4-bromo-5-cyano-2-nitrobenzoate
Overview
Description
Ethyl 4-bromo-5-cyano-2-nitrobenzoate (EBCNB) is a synthetic compound that has a wide range of applications in scientific research. It has been used in both organic and inorganic chemistry, as well as in biochemistry and pharmacology. This compound has been studied for its ability to interact with various biological systems, including those involved in the production of neurotransmitters and hormones. In addition, EBCNB has been used for the synthesis of other compounds, including those used in drug development.
Scientific Research Applications
Ethyl 4-bromo-5-cyano-2-nitrobenzoate has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of other compounds, and as a probe for the study of biochemical and physiological processes. It has also been used as a model compound for the study of drug-receptor interactions.
Mechanism Of Action
The mechanism of action of Ethyl 4-bromo-5-cyano-2-nitrobenzoate is not fully understood. It is believed to act as an inhibitor of several enzymes involved in the production of neurotransmitters and hormones. It is also believed to interact with receptors on the surface of cells, leading to changes in the activity of various enzymes and other proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 4-bromo-5-cyano-2-nitrobenzoate have been studied in a variety of organisms, including mammals, plants, and bacteria. In mammals, it has been shown to inhibit the production of certain neurotransmitters and hormones. In plants, it has been shown to inhibit the production of certain metabolites, such as ethylene. In bacteria, it has been shown to inhibit the growth of certain species.
Advantages And Limitations For Lab Experiments
Ethyl 4-bromo-5-cyano-2-nitrobenzoate has several advantages for laboratory experiments. It is a relatively stable compound, and it is easy to synthesize. It also has a low toxicity, making it safe to use in laboratory experiments. However, it is important to note that Ethyl 4-bromo-5-cyano-2-nitrobenzoate has a relatively short shelf-life, and it can degrade quickly when exposed to light or heat.
Future Directions
There are a number of potential future directions for the use of Ethyl 4-bromo-5-cyano-2-nitrobenzoate in scientific research. It could be used to study the effects of other drugs on the production of neurotransmitters and hormones. It could also be used to study the effects of environmental pollutants on the activity of various enzymes and other proteins. Additionally, it could be used to develop new drugs or to improve existing drugs. Finally, it could be used to study the effects of mutations on biochemical and physiological processes.
properties
IUPAC Name |
ethyl 4-bromo-5-cyano-2-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2O4/c1-2-17-10(14)7-3-6(5-12)8(11)4-9(7)13(15)16/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFIFHZCHYASTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C(=C1)C#N)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-5-cyano-2-nitrobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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